Cas no 72247-83-7 (Helihumolon)

Helihumolon structure
Helihumolon structure
Product Name:Helihumolon
CAS No:72247-83-7
MF:C26H32O5
MW:424.529288291931
CID:2034711
PubChem ID:14282633
Update Time:2025-04-21

Helihumolon Chemical and Physical Properties

Names and Identifiers

    • Helihumolon
    • helihumulon
    • helihumulone
    • Hemihumulone
    • 3,5-Dihydroxy-2-methoxy-2,4-bis(3-methyl-2-butenyl)-6-(3-phenyl-1-oxopropyl)-3,5-cyclohexadien-1-one
    • 3,5-dihydroxy-6-methoxy-4,6-bis(3-methylbut-2-enyl)-2-(3-phenylpropanoyl)cyclohexa-2,4-dien-1-one
    • 72247-83-7
    • LMPK12120592
    • DTXSID20558437
    • 2-dihydrocinnamoyl-3,5-dihydroxy-6-methoxy-4,6-di-c-prenylcyclohexa-2,4-dienone
    • 3,5-Dihydroxy-6-methoxy-4,6-bis(3-methylbut-2-en-1-yl)-2-(3-phenylpropanoyl)cyclohexa-2,4-dien-1-one
    • Inchi: 1S/C26H32O5/c1-17(2)11-13-20-23(28)22(21(27)14-12-19-9-7-6-8-10-19)25(30)26(31-5,24(20)29)16-15-18(3)4/h6-11,15,28-29H,12-14,16H2,1-5H3
    • InChI Key: IRPIRROHIISGKY-UHFFFAOYSA-N
    • SMILES: O(C)C1(C(C(C(CCC2C=CC=CC=2)=O)=C(C(C/C=C(\C)/C)=C1O)O)=O)C/C=C(\C)/C

Computed Properties

  • Exact Mass: 424.22497412g/mol
  • Monoisotopic Mass: 424.22497412g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 9
  • Complexity: 813
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 83.8Ų
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